Cas no 1795457-27-0 (2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone)

2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone is a synthetic organic compound featuring a pyrimidine core substituted with a 1,2,4-triazole moiety and a piperazinyl group. The phenylmethylthio-ethanone side chain enhances its potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules. Its structural complexity allows for versatile reactivity, making it valuable in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound's stability and well-defined synthetic pathway facilitate its use in drug discovery applications. Its distinct heterocyclic framework may contribute to interactions with biological targets, offering potential utility in the design of novel therapeutic agents.

2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone structure

1795457-27-0 structure

Product Name:2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

CAS No:1795457-27-0

MF:C₁₉H₂₁N₇OS

MW:395.481341123581

CID:5368081

Update Time:2025-06-08

2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Chemical and Physical Properties

Names and Identifiers

- 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone
- Inchi： 1S/C19H21N7OS/c27-19(12-28-11-16-4-2-1-3-5-16)25-8-6-24(7-9-25)17-10-18(22-14-21-17)26-15-20-13-23-26/h1-5,10,13-15H,6-9,11-12H2
- InChI Key： HLTXFNHIACZTPB-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)CSCC1=CC=CC=C1

Experimental Properties

Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 680.8±65.0 °C(Predicted)
pka: 2.22±0.37(Predicted)

2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6469-2474-2μmol	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6469-2474-5μmol	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6469-2474-10μmol	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6469-2474-20μmol	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	20μl	$118.5	2023-04-25
Life Chemicals	F6469-2474-1mg	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6469-2474-2mg	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6469-2474-3mg	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6469-2474-4mg	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6469-2474-5mg	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6469-2474-10mg	2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one	1795457-27-0	90%+	10mg	$118.5	2023-04-25

2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

Comprehensive Analysis of 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS No. 1795457-27-0)

In the rapidly evolving field of medicinal chemistry, 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS No. 1795457-27-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a thioether linkage with a piperazine and pyrimidine-triazole hybrid scaffold, making it a subject of interest for drug discovery and biochemical studies.

The molecular structure of CAS No. 1795457-27-0 incorporates a phenylmethylthio group, which is known to enhance lipophilicity and membrane permeability—a critical factor in the design of bioactive molecules. Researchers are particularly intrigued by the 1,2,4-triazole moiety, a heterocyclic component frequently employed in pharmaceuticals for its antimicrobial, antifungal, and anticancer properties. This dual functionality positions the compound as a candidate for investigating multi-target therapeutics, a trending topic in precision medicine.

Recent literature highlights the growing demand for small-molecule modulators of protein-protein interactions (PPIs), and 1795457-27-0’s piperazinyl-pyrimidine core aligns with this trend. Its potential to act as a kinase inhibitor or GPCR ligand has spurred studies in oncology and neurology, areas where users frequently search for terms like "next-generation kinase inhibitors" or "CNS drug development." Computational modeling suggests the compound’s affinity for ATP-binding pockets, further fueling interest in its mechanistic applications.

From a synthetic chemistry perspective, the compound’s benzylthio-ethanone segment offers versatility for derivatization, a feature highly valued in structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening (HTS) often explore such scaffolds to optimize pharmacokinetic profiles. Notably, the inclusion of a 4-pyrimidinyl group aligns with current explorations into RNA-targeting drugs, a hot topic given the rise of mRNA-based therapies.

In conclusion, 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone represents a compelling case study in modern drug design. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary challenges in drug discovery, while its CAS No. 1795457-27-0 serves as a key identifier for researchers navigating chemical databases. As the scientific community continues to prioritize targeted therapies and polypharmacology, this compound’s relevance is poised to grow.